Cas no 1555550-29-2 (3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 1555550-29-2
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6159448
• PubChem ID: 83858851
• Update Time: 2025-05-26

3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole
• 1555550-29-2
• EN300-1781001

• Inchi： 1S/C11H17N3O/c1-2-4-9-8(3-1)11(14-13-9)10-7-15-6-5-12-10/h10,12H,1-7H2,(H,13,14)
• InChI Key： GRQVCGAHYZICHF-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1C2=C(CCCC2)NN=1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.9Ų

Additional information on 3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole

Introduction to 3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 1555550-29-2)

3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 1555550-29-2, this compound represents a fascinating derivative of indazole, an aromatic heterocycle that is widely recognized for its role in medicinal chemistry. The presence of a morpholine moiety in its structure introduces additional functional groups that can modulate its pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

The chemical structure of 3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole consists of a seven-membered indazole ring fused with a tetrahydropyridine moiety, which is further substituted with a morpholine group at the 3-position. This arrangement creates a molecule with multiple sites for interaction with biological targets, including enzymes and receptors. The tetrahydropyridine portion of the molecule contributes to its solubility and bioavailability, while the morpholine ring enhances its ability to engage with specific binding sites in biological systems.

In recent years, there has been growing interest in indazole derivatives due to their reported activities across various therapeutic areas. Studies have demonstrated that compounds containing the indazole scaffold exhibit potential in the treatment of neurological disorders, inflammation, and even cancer. The introduction of the morpholine group in 3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole is particularly noteworthy, as morpholine derivatives are known for their ability to enhance drug bioavailability and reduce toxicity. This combination of structural features makes it an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of 3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole is its potential as a lead compound for the development of new therapeutic agents. Researchers have been exploring its interactions with various biological targets to identify novel mechanisms of action. For instance, preliminary studies suggest that this compound may interact with enzymes involved in signal transduction pathways that are dysregulated in diseases such as cancer and neurodegenerative disorders. The ability to modulate these pathways could lead to the development of more effective treatments with fewer side effects.

The synthesis of 3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the indazole core through cyclization reactions, followed by functionalization at the 3-position with a morpholine group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the indazole ring. These methods allow chemists to introduce specific functional groups at desired positions without affecting other parts of the molecule.

From a computational chemistry perspective, 3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole has been subjected to molecular modeling studies to predict its binding affinity and interaction patterns with biological targets. These studies have provided valuable insights into how the compound might behave within living systems and have guided further optimization efforts. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can design analogs of this compound that are more likely to exhibit desired pharmacological properties.

The pharmacological profile of 3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole is still under investigation, but early findings suggest that it may possess anti-inflammatory and analgesic effects. These properties make it a candidate for treating conditions such as rheumatoid arthritis and chronic pain syndromes. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders. Further preclinical studies are needed to fully elucidate its therapeutic potential and safety profile.

In conclusion, 3-(morpholin-3-yl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 1555550-29-2) is a structurally intriguing compound with significant promise in pharmaceutical research. Its unique combination of an indazole core and a morpholine substituent offers multiple opportunities for drug development across various therapeutic areas. As research continues to uncover new biological activities and synthetic strategies for this compound, 3-(morpholin-3-y l)-4 ,5 ,6 ,7 -tetrahy dro -1 H -ind azole is poised to play an important role in future medical innovations.